Cas no 696638-30-9 (2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(propan-2-yl)acetamide)

• Product Name: 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(propan-2-yl)acetamide
• CAS No: 696638-30-9
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 5823583
• PubChem ID: 2988339
• Update Time: 2025-06-08

2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-isopropyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• 1H-Indole-3-acetamide, 2-methyl-N-(1-methylethyl)-α-oxo-
• AKOS003350806
• 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(propan-2-yl)acetamide
• 696638-30-9
• UAAMTRUBYDBTCA-UHFFFAOYSA-N
• Acetamide, N-isopropyl-2-(2-methyl-1H-indol-3-yl)-2-oxo-
• 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-propan-2-ylacetamide
• F0675-0291

• Inchi： 1S/C14H16N2O2/c1-8(2)15-14(18)13(17)12-9(3)16-11-7-5-4-6-10(11)12/h4-8,16H,1-3H3,(H,15,18)
• InChI Key： UAAMTRUBYDBTCA-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=CC=C12)C)(=O)C(=O)NC(C)C

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62Ų

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• pka: 12.09±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(propan-2-yl)acetamide

Professional Introduction to Compound with CAS No 696638-30-9 and Product Name: 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(propan-2-yl)acetamide

The compound with the CAS number 696638-30-9 and the product name 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(propan-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a methyl-substituted indole core and an acetylacetamide moiety suggests a multifaceted pharmacophoric profile, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the investigation of indole derivatives due to their diverse biological activities. The indole scaffold, particularly when modified with functional groups such as a methyl substituent at the 2-position, exhibits notable pharmacological properties. This modification enhances the molecule's ability to interact with biological targets, thereby increasing its therapeutic potential. The 2-methyl-1H-indol-3-yl group in the compound's structure is particularly noteworthy, as it has been implicated in various pharmacological effects ranging from anti-inflammatory to anticancer properties.

The acetamide moiety at the C-terminal position of the molecule further contributes to its pharmacological complexity. Acetylacetamides are known for their role as intermediates in the synthesis of bioactive compounds and have been explored in numerous drug development pipelines. The presence of a propan-2-yl group in the N-(propan-2-yl)acetamide moiety adds another layer of structural diversity, which can influence both the solubility and metabolic stability of the compound. These features make it an intriguing subject for further chemical and biological investigation.

Recent studies have highlighted the importance of structural optimization in enhancing drug-like properties. The compound under discussion exemplifies this principle, as its design incorporates multiple pharmacophoric elements that can be fine-tuned to improve efficacy and reduce side effects. Computational modeling and molecular docking studies have been instrumental in understanding how these structural features interact with biological targets. For instance, simulations have shown that the methyl-substituted indole core can effectively bind to receptors involved in pain modulation, while the acetamide group may enhance binding affinity through hydrogen bonding interactions.

The synthesis of this compound involves a series of well-established organic reactions, including condensation and cyclization steps. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the indole ring system, while protecting group strategies have been employed to safeguard reactive sites during synthesis. These synthetic advancements underscore the compound's feasibility for large-scale production.

Beyond its structural significance, this compound has shown promise in preclinical studies. Initial pharmacokinetic assessments indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential criteria for drug candidates. Additionally, preliminary toxicological studies suggest that the compound exhibits low toxicity at therapeutic doses, further supporting its potential as a lead molecule for drug development. These findings align with broader trends in medicinal chemistry where there is a growing emphasis on identifying compounds with balanced pharmacokinetic and safety profiles.

The role of computational chemistry in drug discovery cannot be overstated. Modern computational tools have enabled researchers to predict biological activity with remarkable accuracy before conducting expensive wet-lab experiments. For example, quantum mechanical calculations have been used to elucidate the electronic structure of this compound, providing insights into its reactivity and interaction with biological targets. Such computational approaches not only accelerate the drug discovery process but also provide valuable information for optimizing lead compounds.

Future research directions for this compound include exploring its potential in treating neurological disorders. The indole scaffold has been extensively studied for its neuroprotective properties, and modifications such as those present in this compound may enhance these effects. Additionally, investigating its interactions with enzymes involved in metabolic pathways could reveal new therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion, the compound with CAS number 696638-30-9 and product name 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(propan-2-yl)acetamide represents a significant contribution to pharmaceutical chemistry. Its unique structural features, combined with promising preclinical data, make it a valuable asset in ongoing drug development efforts. As research continues to uncover new applications for this molecule, it is likely to play an important role in addressing unmet medical needs across various therapeutic areas.